Cas no 827301-17-7 (L-Aspartic acid, L-asparaginyl-L-tyrosyl-L-seryl-L-methionyl-)

• Product name: L-Aspartic acid, L-asparaginyl-L-tyrosyl-L-seryl-L-methionyl-
• CAS No: 827301-17-7
• MF: C₂₅H₃₆N₆O₁₁S
• MW: 628.651945114136
• CID: 685555
• PubChem ID: 71417650

L-Aspartic acid, L-asparaginyl-L-tyrosyl-L-seryl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-asparaginyl-L-tyrosyl-L-seryl-L-methionyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylsulfanylbutanoyl]amino]butanedioic acid
• L-Asparaginyl-L-tyrosyl-L-seryl-L-methionyl-L-aspartic acid
• DTXSID80836985
• 827301-17-7

• Inchi： InChI=1S/C25H36N6O11S/c1-43-7-6-15(22(38)30-17(25(41)42)10-20(35)36)28-24(40)18(11-32)31-23(39)16(8-12-2-4-13(33)5-3-12)29-21(37)14(26)9-19(27)34/h2-5,14-18,32-33H,6-11,26H2,1H3,(H2,27,34)(H,28,40)(H,29,37)(H,30,38)(H,31,39)(H,35,36)(H,41,42)/t14-,15-,16-,17-,18-/m0/s1
• InChI Key： QDUAGJTZKOCWNK-ATIWLJMLSA-N
• SMILES： CSCCC(C(=O)NC(CC(=O)O)C(=O)O)NC(=O)C(CO)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(CC(=O)N)N

Computed Properties

• Exact Mass: 628.21627716g/mol
• Monoisotopic Mass: 628.21627716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 19
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 326Ų